Cas no 1261981-29-6 (4-(3-Benzyloxyphenyl)-2-fluorobenzoic acid)

• Product Name: 4-(3-Benzyloxyphenyl)-2-fluorobenzoic acid
• CAS No: 1261981-29-6
• MF: C₂₀H₁₅FO₃
• MW: 322.329709291458
• MDL: MFCD18322870
• CID: 1024643
• PubChem ID: 53228691
• Update Time: 2025-05-27

4-(3-Benzyloxyphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-(Benzyloxy)-3-fluoro-[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-BENZYLOXYPHENYL)-2-FLUOROBENZOIC ACID
• AK-93154
• ANW-18866
• BD230863
• CTK8A9876
• MolPort-015-155-969
• 1261981-29-6
• MFCD18322870
• A889514
• 3'-(Benzyloxy)-3-fluoro[1,1'-biphenyl]-4-carboxylic acid
• 3'-(Benzyloxy)-3-fluoro-[1,1'-biphenyl]-4-carboxylicacid
• [1,1'-Biphenyl]-4-carboxylic acid, 3-fluoro-3'-(phenylmethoxy)-
• CS-0209364
• BS-20361
• DTXSID20692224
• 3/'-(Benzyloxy)-3-fluoro-[1,1/'-biphenyl]-4-carboxylic acid
• 2-fluoro-4-(3-phenylmethoxyphenyl)benzoic acid
• AKOS015999491
• 4-(3-Benzyloxyphenyl)-2-fluorobenzoic acid

• MDL： MFCD18322870
• Inchi： 1S/C20H15FO3/c21-19-12-16(9-10-18(19)20(22)23)15-7-4-8-17(11-15)24-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,22,23)
• InChI Key： GHTQHCSBWCIZHR-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 322.10052250g/mol
• Monoisotopic Mass: 322.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives